Cas no 4008-48-4 (Nitroxoline)

Nitroxoline Properties

Names and Identifiers

• 5-Hydroxy-8-nitroquinoline
• 5-Nitro-8-quinolinol
• Nitroxoline
• 5-Nitro-8-hydroxyquinoline
• 8-Hydroxy-5-nitroquinoline
• 5-Nitro-8-hydroxyqui
• 5-nitroquinolin-8-ol
• 5-nitryl-8-hydroxyquinoline
• Hydrogen fluoride-pyridine
• Nitroxolin
• Nitroxolina
• Nitroxolinum
• Noxibiol
• 5-Nitrox
• 8-Quinolinol, 5-nitro-
• 5-Nitroxine
• 5-NOK
• 5-Nitroks
• Nibiol
• Noxin
• 5-Nitro-8-oxyquinoline
• 5NOK
• 5-Nitro-8-oxychinoline
• Isinok
• Galinok
• Nicene Forte
• Nitroxolinum [INN-Latin]
• Nitroxolina [INN-Spanish]
• Uro-Coli
• BAS 58
• Nitroxoline [INN:BAN:DCF]
• MLS000069750
• SMR000059036
• Nitroxoline (TN)
• Pharmakon1600-01506173
• PS-5547
• MFCD00006791
• AKOS001053242
• CHEMBL1454910
• Quinolin-8-ol, 5-nitro-
• NSC74947
• SR-01000721863-4
• DB01422
• NCGC00160664-03
• Nitroxlina
• CHEBI:67121
• HMS3374D08
• NSC760393
• 5-Nitroquinolin-8-ol, 96%
• WLN: T66 BNJ GNW JQ
• HMS2230I14
• 8-Hydroxy-5-nitroquinoline, 96%
• A-82
• NSC-760393
• InChI=1/C9H6N2O3/c12-8-4-3-7(11(13)14)6-2-1-5-10-9(6)8/h1-5,12
• 4008-48-4
• REGID_for_CID_19910
• Nitroxoline (INN)
• Oprea1_594857
• 5-Nitro-quinolin-8-ol
• AB00572598_14
• Q304570
• D07245
• BRN 0166146
• Tox21_111969_1
• NITROXOLINE [WHO-DD]
• CAS-4008-48-4
• HY-B1159
• AMY23308
• EN300-17364
• Opera_ID_204
• HMS3264C05
• NITROXOLINE [MI]
• A8M33244M6
• SCHEMBL151248
• s4591
• HNQ
• UNII-A8M33244M6
• cid_19910
• NITROXOLINE [INN]
• Tox21_111969
• NS00004195
• Nitrohydroxyquinoline
• DTXSID4046284
• W-106391
• NSC 74947
• KSC-8-140
• FT-0621541
• 3ai8
• 5-Nitro-8hydroxyquinoline
• CCG-213981
• NCGC00160664-01
• AC-7828
• CS-4761
• DTXCID2026284
• 5-21-03-00297 (Beilstein Handbook Reference)
• NSC-74947
• NITROXOLINE [MART.]
• EINECS 223-662-4
• KUC105356N
• A6696
• SR-01000721863
• H0805
• MLS001148594
• BDBM64987
• AG-205/04556035
• 8-Hydroxy-5-nitro-chinoline
• Z56922155
• DB-049530
• Nitroxolina (INN-Spanish)
• BRD-K97534525-001-23-5
• NITROXOLINE (MART.)
• Nitroxolinum (INN-Latin)
• BRD-K97534525-001-24-3
• Nicene
• STK099582
• GLXC-20116
• +Expand

• MDL： MFCD06015325
• InChIKey： RJIWZDNTCBHXAL-UHFFFAOYSA-N
• Inchi： 1S/C9H6N2O3/c12-8-4-3-7(11(13)14)6-2-1-5-10-9(6)8/h1-5,12H
• SMILES： O([H])C1C([H])=C([H])C(=C2C([H])=C([H])C([H])=NC2=1)[N+](=O)[O-]
• BRN： 0166146

Computed Properties

• Exact Mass: 190.037842g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 190.037842g/mol
• Monoisotopic Mass: 190.037842g/mol
• Topological Polar Surface Area: 78.9Ų
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.37180
• PSA: 78.94000
• Merck: 6655
• Refractive Index: 1.5570 (estimate)
• Boiling Point: 419°C at 760 mmHg
• Melting Point: 181-183 °C (lit.)
• Flash Point: 419 °C at 760mmHg
• Solubility: alcohol: very slightly soluble
• Color/Form: Ochre yellow to brown crystalline powder
• Sensitiveness: Sensitive to air and light
• Density: 1.3907 (rough estimate)

Nitroxoline Security Information

• Symbol: GHS06
• RTECS：VC8225000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22/24/25; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 23/24/25-36/37/38
• Signal Word：Danger
• HazardClass：6.1

Nitroxoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%